N-(2-ethoxyphenyl)-2-(3-nitrophenoxy)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-(3-nitrophenoxy)acetamide
• InChI: InChI=1S/C16H16N2O5/c1-2-22-15-9-4-3-8-14(15)17-16(19)11-23-13-7-5-6-12(10-13)18(20)21/h3-10H,2,11H2,1H3,(H,17,19)
• InChI Key: YQYWPNQPYGRNCQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)COC2=CC=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol

Description

N-(2-ethoxyphenyl)-2-(3-nitrophenoxy)acetamide, commonly known as ENPA, is a synthetic compound that belongs to the class of amides. It has a molecular formula of C16H15N2O5 and a molecular weight of 325.3 g/mol. ENPA has gained significant interest in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and agrochemicals.

Mechanism of Action

ENPA exerts its pharmacological effects through various mechanisms. It has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the inflammatory process. Additionally, ENPA has been shown to inhibit the production of nitric oxide (NO), a molecule involved in the regulation of various physiological processes, including inflammation and pain.
Biochemical and Physiological Effects
ENPA has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models. It has been reported to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in inflamed tissues. Moreover, ENPA has been shown to reduce the production of reactive oxygen species (ROS), which are known to play a role in the pathogenesis of various diseases.

Advantages and Limitations for Lab Experiments

ENPA has several advantages as a research tool. It is relatively easy to synthesize, and its purity can be easily assessed using standard analytical techniques. Moreover, ENPA exhibits potent anti-inflammatory and analgesic effects in animal models, making it a useful tool for the study of inflammation and pain. However, ENPA has some limitations. It has poor solubility in water, which can limit its use in some experimental settings. Additionally, the mechanism of action of ENPA is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

ENPA has several potential future directions for research. One area of interest is the development of novel therapeutics based on ENPA. ENPA has been shown to exhibit potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new drugs for the treatment of inflammatory and painful conditions. Another area of interest is the study of the mechanism of action of ENPA. Further research is needed to fully understand how ENPA exerts its pharmacological effects, which could lead to the development of more effective drugs based on ENPA. Finally, the development of new synthetic methods for ENPA could lead to the production of more potent and selective analogs of ENPA, which could have improved pharmacological properties.

Scientific Research Applications

ENPA has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent anti-inflammatory and analgesic activities in animal models. Moreover, ENPA has been reported to possess antipyretic, antioxidant, and anti-tumor properties. These properties make ENPA a promising candidate for the development of novel therapeutics.